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Compound of Interest

Compound Name: 6-Phenylundecane

Cat. No.: B1198628

Disclaimer: Direct toxicological data for 6-phenylundecane is not readily available in published
scientific literature. This guide provides a framework for its toxicological assessment based on
its chemical properties and data from structurally related compounds, such as other long-chain
alkylbenzenes and benzene. The information herein should be used as a guide for potential
hazard identification and to inform future toxicological study design.

Introduction

6-Phenylundecane is an alkylbenzene, a class of organic compounds characterized by a
phenyl group attached to an alkyl chain. Its specific toxicological properties have not been
extensively studied. However, understanding its potential for toxicity is crucial for risk
assessment in various applications, including its potential use in drug development and other
industries. This document summarizes the available information on 6-phenylundecane and
provides a guide to its potential toxicological profile based on related chemical structures.

Chemical and Physical Properties

A summary of the known chemical and physical properties of 6-phenylundecane is presented
in Table 1. These properties are essential for understanding its potential absorption,
distribution, metabolism, and excretion (ADME) profile.
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Property Value Source
Molecular Formula Ci7Hz2s PubChem
Molecular Weight 232.4 g/mol PubChem
CAS Number 4537-14-8 ChemicalBook
Appearance Not specified (likely a liquid)

Boiling Point Not specified

Melting Point Not specified

Solubility Expected to be low in water

Predicted Toxicological Profile

Due to the lack of specific data for 6-phenylundecane, its toxicological profile is inferred from
data on long-chain alkylbenzenes and the known hazards of benzene.

Acute Toxicity

Long-chain alkylbenzenes generally exhibit low acute toxicity. However, direct contact may
cause mild to moderate skin and eye irritation.

Chronic Toxicity and Carcinogenicity

The chronic toxicity of 6-phenylundecane is unknown. A primary concern for any alkylbenzene
is the potential for metabolic activation of the benzene ring. Benzene itself is a known human
carcinogen, primarily targeting hematopoietic tissue and causing leukemia.[1] The metabolic
pathways of benzene involve the formation of reactive metabolites that can lead to DNA
damage.[1] It is plausible that 6-phenylundecane could undergo similar metabolic activation,
although the long alkyl chain may influence the rate and site of metabolism.

Proposed Toxicological Assessment Strategy

A comprehensive toxicological assessment of 6-phenylundecane would involve a tiered
approach, starting with in vitro assays and progressing to in vivo studies as needed.
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In Vitro Studies

o Cytotoxicity: Initial screening using cell lines (e.g., HepG2 for liver toxicity, HaCaT for skin
irritation) to determine the concentration range for further testing.

o Genotoxicity: A battery of tests is recommended, including:
o Ames test (bacterial reverse mutation assay) to assess point mutations.
o In vitro micronucleus test in mammalian cells to evaluate chromosomal damage.
o In vitro chromosomal aberration test in mammalian cells.

o Metabolism Studies: Using liver microsomes to identify potential metabolites and assess the
rate of metabolism.

In Vivo Studies (if warranted by in vitro results or
exposure potential)
e Acute Oral Toxicity (e.g., OECD TG 423): To determine the acute toxic class of the

substance.

» Repeated Dose Toxicity (e.g., OECD TG 407): A 28-day oral study in rodents to identify
target organs and establish a No-Observed-Adverse-Effect-Level (NOAEL).

o Developmental and Reproductive Toxicity (DART): To assess effects on fertility and
embryonic development.

The following diagram illustrates a general workflow for the toxicological assessment of a novel
chemical like 6-phenylundecane.

A general workflow for toxicological assessment of a novel chemical.

Potential Signhaling Pathways of Interest

Based on the toxicology of benzene, a key area of investigation for 6-phenylundecane would
be its potential to induce oxidative stress and subsequent cellular damage. The metabolism of
the benzene ring can lead to the formation of reactive oxygen species (ROS).
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The diagram below illustrates a hypothetical signaling pathway that could be activated by
metabolites of 6-phenylundecane, leading to oxidative stress and inflammatory responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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